Cas no 5451-72-9 (Benzoic Acid 2-Ethoxyethyl Ester)

• Product Name: Benzoic Acid 2-Ethoxyethyl Ester
• CAS No: 5451-72-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 382080
• PubChem ID: 87563914
• Update Time: 2025-04-19

Benzoic Acid 2-Ethoxyethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-ethoxy-,1-benzoate
• 2-Ethoxyethyl Benzoate
• BENZOIC ACID 2-ETHOXYETHYL ESTER
• Cellosolve Benzoate
• Ethylene Glycol Monoethyl Ether Benzoate
• NSC 21853
• 2-EthoxyethylBenzoate
• 5451-72-9
• AS-45870
• 2-Ethoxyethyl benzoate #
• 1-ethoxy-2-benzoyloxy-ethane
• AKOS015995425
• FT-0762812
• SCHEMBL2473943
• NSC21853
• NSC-21853
• MFCD00059371
• DTXSID90281508
• KPHLTQOKDPSIGL-UHFFFAOYSA-N
• CK2164
• B0955
• CS-0453576
• Benzoic Acid 2-Ethoxyethyl Ester

• MDL： MFCD00059371
• Inchi： 1S/C11H14O3/c1-2-13-8-9-14-11(12)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： KPHLTQOKDPSIGL-UHFFFAOYSA-N
• SMILES： O(CC)CCOC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.060
• Boiling Point: 261°C(lit.)
• Flash Point: 96 ºC
• Refractive Index: 1.4969
• PSA: 35.53000
• LogP: 1.87990
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters